Cas no 52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one)

52498-02-9 structure
Product Name:3-(4-methoxyphenyl)cyclobutan-1-one
CAS No:52498-02-9
Molecular Formula:C11H12O2
Molecular Weight:176.21178
CID:359483
PubChem ID:11446641
3-(4-methoxyphenyl)cyclobutan-1-one Properties
Names and Identifiers
-
- 3-(4-Methoxyphenyl)cyclobutanone
- 3-(4-methoxyphenyl)cyclobutan-1-one
- Cyclobutanone, 3-(4-methoxyphenyl)-
- Cyclobutanone,3-(4-methoxyphenyl)
- DTXSID80466084
- 3-(p-Methoxyphenyl)cyclobutanone
- CCA49802
- SY338486
- LXEFTIJELDKOQB-UHFFFAOYSA-N
- EN300-43633
- AKOS022182207
- F8880-4520
- SCHEMBL428339
- CS-0216456
- 52498-02-9
- MFCD11848455
-
- MDL: MFCD11848455
- InChIKey: LXEFTIJELDKOQB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12O2/c1-13-11-4-2-8(3-5-11)9-6-10(12)7-9/h2-5,9H,6-7H2,1H3
- SMILES: COC1=CC=C(C=C1)C2CC(=O)C2
Computed Properties
- Exact Mass: 176.08400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 176.083729621g/mol
- Heavy Atom Count: 13
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- LogP: 2.14170
- PSA: 26.30000
3-(4-methoxyphenyl)cyclobutan-1-one Security Information
3-(4-methoxyphenyl)cyclobutan-1-one Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(4-methoxyphenyl)cyclobutan-1-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DL6C-50mg |
3-(4-METHOXYPHENYL)CYCLOBUTANONE |
52498-02-9 | 95% | 50mg |
$327.00 | 2025-02-26 | |
A2B Chem LLC | AG33172-50mg |
3-(4-Methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 50mg |
$311.00 | 2024-04-19 | |
Aaron | AR00DLEO-50mg |
3-(4-METHOXYPHENYL)CYCLOBUTANONE |
52498-02-9 | 98% | 50mg |
$247.00 | 2025-01-24 | |
Alichem | A019125625-1g |
3-(4-Methoxyphenyl)cyclobutanone |
52498-02-9 | 95% | 1g |
$689.00 | 2023-09-01 | |
Crysdot LLC | CD12065169-1g |
3-(4-Methoxyphenyl)cyclobutanone |
52498-02-9 | 95+% | 1g |
$556 | 2024-07-24 | |
Enamine | EN300-43633-0.05g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95.0% | 0.05g |
$262.0 | 2025-02-20 | |
Life Chemicals | F8880-4520-0.25g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95%+ | 0.25g |
$855.0 | 2023-09-06 | |
TRC | M216436-100mg |
3-(4-Methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 100mg |
$ 160.00 | 2022-06-04 | ||
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00895-5g |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 5g |
$1800 | 2023-09-07 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0861-500MG |
3-(4-methoxyphenyl)cyclobutan-1-one |
52498-02-9 | 95% | 500MG |
¥ 2,587.00 | 2023-04-13 |
3-(4-methoxyphenyl)cyclobutan-1-one Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:52498-02-9)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
3-(4-methoxyphenyl)cyclobutan-1-one Related Literature
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Hailiang Hu,Weisong Zhang,Jingjing Gong,Huan Dong,Fangfang Zhao,Hui Huang,Yang Liu,Guangju Zhang,Zhenhui Kang CrystEngComm, 2014,16, 5642-5649
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Manoj Verma,M. Boazbou Newmai,P. Senthil Kumar Dalton Trans., 2017,46, 9664-9677
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3. Covalent organic frameworks as metal-free heterogeneous photocatalysts for organic transformations†Yongfeng Zhi,Ziping Li,Xiao Feng,Hong Xia,Yumin Zhang,Zhan Shi,Ying Mu,Xiaoming Liu J. Mater. Chem. A, 2017,5, 22933-22938
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Minghao Zhang,Shiyan Chen,Nan Sheng,Baoxiu Wang,Zhuotong Wu,Qianqian Liang,Huaping Wang Nanoscale, 2021,13, 8126-8136
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Bi-Cheng Hu,Zhen-Yu Wu,Sheng-Qi Chu,Hong-Wu Zhu,Hai-Wei Liang,Jing Zhang Energy Environ. Sci., 2018,11, 2208-2215
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Jian Yang,Siliang Ming,Gang Yao,Haifeng Yu,Yu Du,Jun Gong Org. Chem. Front., 2022,9, 2759-2765
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Luminita M. Toma,Régis Y. N. Gengler,Eric B. Prinsen,Petra Rudolf Phys. Chem. Chem. Phys., 2010,12, 12188-12197
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52498-02-9)3-(4-methoxyphenyl)cyclobutan-1-one

Purity:99%
Quantity:1g
Price($):431.0